Cas no 798540-00-8 (L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-)

• Product Name: L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-
• CAS No: 798540-00-8
• MF: C₁₇H₃₁N₅O₆S₂
• MW: 465.587941408157
• CID: 531883
• PubChem ID: 71402642
• Update Time: 2025-04-19

L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-valyl-L-asparaginyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
• L-Valyl-L-asparaginyl-L-cysteinyl-L-methionine
• 798540-00-8
• DTXSID70823602

• Inchi： 1S/C17H31N5O6S2/c1-8(2)13(19)16(26)21-10(6-12(18)23)14(24)22-11(7-29)15(25)20-9(17(27)28)4-5-30-3/h8-11,13,29H,4-7,19H2,1-3H3,(H2,18,23)(H,20,25)(H,21,26)(H,22,24)(H,27,28)/t9-,10-,11-,13-/m0/s1
• InChI Key： JAJRTVWFKJCVLL-ZPFDUUQYSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CC(N)=O)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Exact Mass: 465.17157607g/mol
• Monoisotopic Mass: 465.17157607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 220Ų